1-Cyclopropyl-3-(2-methoxyphenyl)thiourea
Overview
Description
1-Cyclopropyl-3-(2-methoxyphenyl)thiourea, also known as CMPT, is a chemical compound that has been extensively studied for its potential applications in scientific research. CMPT belongs to the class of thioureas, which are organic compounds that contain a sulfur atom attached to a carbon atom that is double-bonded to a nitrogen atom.
Mechanism of Action
The mechanism of action of 1-Cyclopropyl-3-(2-methoxyphenyl)thiourea involves the inhibition of the enzyme thioredoxin reductase (TrxR), which is involved in the regulation of cellular redox balance. TrxR is overexpressed in many types of cancer cells, making it a potential target for cancer therapy. 1-Cyclopropyl-3-(2-methoxyphenyl)thiourea has been shown to selectively inhibit TrxR, leading to the accumulation of reactive oxygen species (ROS) and ultimately inducing apoptosis in cancer cells.
Biochemical and Physiological Effects
1-Cyclopropyl-3-(2-methoxyphenyl)thiourea has been shown to exhibit potent anti-inflammatory activity, making it a potential therapeutic agent for the treatment of various inflammatory diseases. In addition, 1-Cyclopropyl-3-(2-methoxyphenyl)thiourea has been shown to exhibit neuroprotective activity, making it a potential therapeutic agent for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
Advantages and Limitations for Lab Experiments
One of the advantages of 1-Cyclopropyl-3-(2-methoxyphenyl)thiourea is its potent anti-cancer activity, which makes it a potential therapeutic agent for the treatment of various types of cancer. In addition, 1-Cyclopropyl-3-(2-methoxyphenyl)thiourea has been shown to exhibit selectivity towards cancer cells, making it a potential targeted therapy. However, one of the limitations of 1-Cyclopropyl-3-(2-methoxyphenyl)thiourea is its potential toxicity, which requires further investigation.
Future Directions
There are several future directions for research on 1-Cyclopropyl-3-(2-methoxyphenyl)thiourea. One area of research is the development of more potent and selective TrxR inhibitors based on the structure of 1-Cyclopropyl-3-(2-methoxyphenyl)thiourea. Another area of research is the investigation of the potential use of 1-Cyclopropyl-3-(2-methoxyphenyl)thiourea as a therapeutic agent for the treatment of inflammatory and neurodegenerative diseases. Finally, further investigation is needed to determine the potential toxicity of 1-Cyclopropyl-3-(2-methoxyphenyl)thiourea and its suitability for use in clinical trials.
Conclusion
In conclusion, 1-Cyclopropyl-3-(2-methoxyphenyl)thiourea is a promising compound that has been extensively studied for its potential applications in scientific research. Its potent anti-cancer activity, selectivity towards cancer cells, and anti-inflammatory and neuroprotective effects make it a potential therapeutic agent for the treatment of various diseases. However, further research is needed to determine its potential toxicity and suitability for use in clinical trials.
Synthesis Methods
The synthesis of 1-Cyclopropyl-3-(2-methoxyphenyl)thiourea involves the reaction of cyclopropyl isocyanate with 2-methoxyaniline in the presence of a thiourea catalyst. The resulting compound is purified through recrystallization and characterized using various spectroscopic techniques such as NMR and IR spectroscopy.
Scientific Research Applications
1-Cyclopropyl-3-(2-methoxyphenyl)thiourea has been extensively studied for its potential applications in scientific research. One of the primary areas of research has been in the field of cancer biology. 1-Cyclopropyl-3-(2-methoxyphenyl)thiourea has been shown to exhibit potent anti-cancer activity against various types of cancer cells, including breast, lung, and colon cancer cells. In addition, 1-Cyclopropyl-3-(2-methoxyphenyl)thiourea has been shown to induce apoptosis, or programmed cell death, in cancer cells, which is a key mechanism for the treatment of cancer.
properties
Product Name |
1-Cyclopropyl-3-(2-methoxyphenyl)thiourea |
|---|---|
Molecular Formula |
C11H14N2OS |
Molecular Weight |
222.31 g/mol |
IUPAC Name |
1-cyclopropyl-3-(2-methoxyphenyl)thiourea |
InChI |
InChI=1S/C11H14N2OS/c1-14-10-5-3-2-4-9(10)13-11(15)12-8-6-7-8/h2-5,8H,6-7H2,1H3,(H2,12,13,15) |
InChI Key |
UYWOZWIPBJOGMZ-UHFFFAOYSA-N |
SMILES |
COC1=CC=CC=C1NC(=S)NC2CC2 |
Canonical SMILES |
COC1=CC=CC=C1NC(=S)NC2CC2 |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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